Cas no 527-55-9 (4,5-Dimethylbenzene-1,3-diol)

• Product Name: 4,5-Dimethylbenzene-1,3-diol
• CAS No: 527-55-9
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00195568
• CID: 369164
• PubChem ID: 10697
• Update Time: 2025-09-27

4,5-Dimethylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylbenzene-1,3-diol
• 1,3-Benzenediol,4,5-dimethyl-
• 4,5-DIMETHYLRESORCINOL
• 1,3-dihydroxy-4,5-dimethylbenzene
• 1,5-dihydroxy-3,4-dimethylbenzene
• 1,5-dihydroxybenzene
• 2,3-dimethyl-5-hydroxyphenol
• 2,4-dihydroxy-6-methyltoluene
• 3,2-dimethylbenzene
• 4,5-dimethyl-1,3-dihydroxybenzene
• 4,5-dimethyl-benzene-1,3-diol
• 4-Methylorcinol
• o-Xylorcinol
• Resorcinol,5-dimethyl
• NSC-243682
• NSC 243682
• 1,2-Dimethyl-3,5-dihydroxybenzene
• 1,3-Dihydroxy-4,5-dimethyl benzene
• AKOS006272741
• Resorcinol, 4,5-dimethyl-
• W3FCQ2N8R4
• UNII-W3FCQ2N8R4
• DTXSID40200663
• SCHEMBL69242
• 4,5-Dimethyl-1,3-benzenediol
• 1,3-Benzenediol, 4,5-dimethyl-
• 3,5-Dihydroxy-1,2-dimethylbenzene
• FT-0617207
• 4,5-Dimethyl-1,3-benzenediol #
• NS00032573
• Resorcinol,5-dimethyl-
• A829236
• 527-55-9
• NSC243682
• 3,5-Dihydroxy-o-xylene;4,5-Dimethyl-1,3-benzenediol;4,5-Dimethylbenzene-1,3-diol;o-Xylorcinol
• G85884
• DTXCID70123154
• DB-071577

• MDL： MFCD00195568
• Inchi： 1S/C8H10O2/c1-5-3-7(9)4-8(10)6(5)2/h3-4,9-10H,1-2H3
• InChI Key： RCNCKKACINZDOI-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(C)=C1C)O

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data available
• Density: 1.1994
• Melting Point: 135-137 C
• Boiling Point: 213.57°C (rough estimate)
• Flash Point: 132.5±16.4 °C
• Refractive Index: 1.5231 (estimate)
• PSA: 40.46000
• LogP: 1.71460
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,5-Dimethylbenzene-1,3-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols